5-(4-Fluorophenyl)-2-methyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]pyrazole-3-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C19H22F4N4O/c1-26-17(10-16(25-26)14-2-4-15(20)5-3-14)18(28)24-11-13-6-8-27(9-7-13)12-19(21,22)23/h2-5,10,13H,6-9,11-12H2,1H3,(H,24,28)
• InChI Key: UZTGXFKWYBFLKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3CCN(CC3)CC(F)(F)F
• Molecular Formula: C19H22F4N4O
• Molecular Weight: 398.4 g/mol

Description

This compound is a pyrazole derivative with a fluorophenyl group, a trifluoroethyl group, and a carboxamide group. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. Fluorinated compounds are popular in medicinal chemistry as drug agents.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, pyrazoles can generally be synthesized in a variety of ways, such as by Knorr reaction or through the pyrazoline pathway, which is the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Future Directions

Fluorinated pyrazoles are an active area of research due to their potential medicinal applications. Future research may focus on synthesizing new fluorinated pyrazole derivatives and investigating their biological activities.